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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593848

Disclaimer: Extensive literature searches for "Demethylsonchifolin” did not yield specific
scientific data. However, numerous studies were found for a similarly named compound,
"Demethylnobiletin,” which exhibits significant therapeutic potential. This guide provides a
comprehensive overview of the available research on Demethylnobiletin, with the assumption
that this may be the compound of interest.

This technical guide delves into the core therapeutic effects of Demethylnobiletin, a major
metabolite of Nobiletin, a polymethoxyflavone found in citrus peels. The content is tailored for
researchers, scientists, and drug development professionals, providing a detailed examination
of its anti-inflammatory properties and underlying molecular mechanisms.

Quantitative Data Summary

The anti-inflammatory effects of Demethylnobiletin (referred to as 4DN or 5DN in various
studies) and its metabolites have been quantified in several key studies. The data below
summarizes their inhibitory effects on crucial inflammatory mediators in lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophages.
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Core Mechanism of Action: Inhibition of the NF-kB
Signaling Pathway

A primary mechanism through which Demethylnobiletin exerts its anti-inflammatory effects is by
inhibiting the nuclear factor-kappa B (NF-kB) signaling pathway.[1][3] NF-kB is a critical
transcription factor that regulates the expression of numerous pro-inflammatory genes,
including iINOS and COX-2.[3][4]

In unstimulated cells, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IKB) proteins.
Upon stimulation by inflammatory signals like LPS, IkB is phosphorylated and degraded,
allowing NF-kB to translocate to the nucleus and initiate the transcription of target genes.[1]

Studies have shown that 4'-Demethylnobiletin (4DN) inhibits the nuclear translocation of NF-kB
in LPS-stimulated RAW 264.7 macrophages.[1] This inhibition prevents the subsequent
expression of NF-kB-dependent pro-inflammatory mediators, thereby dampening the
inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

